molecular formula C10H9N3O2 B8367062 2-Methylamino-5-nitroquinoline CAS No. 611231-13-1

2-Methylamino-5-nitroquinoline

Cat. No.: B8367062
CAS No.: 611231-13-1
M. Wt: 203.20 g/mol
InChI Key: DCUAMTJWBANOQC-UHFFFAOYSA-N
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Description

2-Methylamino-5-nitroquinoline is a useful research compound. Its molecular formula is C10H9N3O2 and its molecular weight is 203.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

611231-13-1

Molecular Formula

C10H9N3O2

Molecular Weight

203.20 g/mol

IUPAC Name

N-methyl-5-nitroquinolin-2-amine

InChI

InChI=1S/C10H9N3O2/c1-11-10-6-5-7-8(12-10)3-2-4-9(7)13(14)15/h2-6H,1H3,(H,11,12)

InChI Key

DCUAMTJWBANOQC-UHFFFAOYSA-N

Canonical SMILES

CNC1=NC2=C(C=C1)C(=CC=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.0 g (4.8 mmol) of 2-chloro-5-nitroquinoline and 20 ml of 2 M methanolic methylamine solution are heated in a pressure vessel for 8 hours to 120° C. The batch is concentrated by evaporation after the addition of toluene. The residue is purified by column chromatography on silica gel with hexane-ethyl acetate: 580 mg of product.
Quantity
1 g
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Quantity
20 mL
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Reaction Step One

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